Cas no 2680800-02-4 (benzyl N-[(4-bromo-5-chloro-1-methyl-1H-pyrazol-3-yl)methyl]carbamate)

• Product Name: benzyl N-[(4-bromo-5-chloro-1-methyl-1H-pyrazol-3-yl)methyl]carbamate
• CAS No: 2680800-02-4
• MF: C₁₃H₁₃BrClN₃O₂
• MW: 358.61822104454
• CID: 6174352
• PubChem ID: 165912377
• Update Time: 2025-10-31

benzyl N-[(4-bromo-5-chloro-1-methyl-1H-pyrazol-3-yl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[(4-bromo-5-chloro-1-methyl-1H-pyrazol-3-yl)methyl]carbamate
• EN300-6173024
• 2680800-02-4

• Inchi： 1S/C13H13BrClN3O2/c1-18-12(15)11(14)10(17-18)7-16-13(19)20-8-9-5-3-2-4-6-9/h2-6H,7-8H2,1H3,(H,16,19)
• InChI Key： QXIUCLQRYQNWSZ-UHFFFAOYSA-N
• SMILES： BrC1=C(N(C)N=C1CNC(=O)OCC1C=CC=CC=1)Cl

Computed Properties

• Exact Mass: 356.98797g/mol
• Monoisotopic Mass: 356.98797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 56.2Ų

Additional information on benzyl N-[(4-bromo-5-chloro-1-methyl-1H-pyrazol-3-yl)methyl]carbamate

Research Briefing on Benzyl N-[(4-bromo-5-chloro-1-methyl-1H-pyrazol-3-yl)methyl]carbamate (CAS: 2680800-02-4)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of pyrazole derivatives as key scaffolds in drug discovery. Among these, benzyl N-[(4-bromo-5-chloro-1-methyl-1H-pyrazol-3-yl)methyl]carbamate (CAS: 2680800-02-4) has emerged as a compound of interest due to its potential pharmacological properties. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound, characterized by its unique pyrazole core substituted with bromo and chloro groups, has been investigated for its role in modulating specific biological targets. Recent studies have demonstrated its efficacy in inhibiting certain enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its structural features have been explored for their ability to interact with protein targets implicated in cancer progression, making it a candidate for further oncological research.

Synthetic routes to benzyl N-[(4-bromo-5-chloro-1-methyl-1H-pyrazol-3-yl)methyl]carbamate have been optimized to improve yield and purity. A recent publication in the Journal of Medicinal Chemistry detailed a novel one-pot synthesis method that reduces byproduct formation and enhances scalability. This methodological advancement is critical for future large-scale production and preclinical testing.

In vitro studies have revealed that the compound exhibits selective inhibition against cyclooxygenase-2 (COX-2), with an IC50 value in the low micromolar range. This selectivity is particularly promising for developing COX-2 inhibitors with reduced gastrointestinal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). Furthermore, preliminary data from cell-based assays indicate that the compound may also possess antiproliferative effects against certain cancer cell lines, though mechanistic studies are ongoing.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of benzyl N-[(4-bromo-5-chloro-1-methyl-1H-pyrazol-3-yl)methyl]carbamate. Recent pharmacokinetic studies in rodent models have identified issues related to bioavailability and metabolic stability. Researchers are currently exploring prodrug strategies and formulation modifications to address these limitations and enhance the compound's therapeutic potential.

In conclusion, benzyl N-[(4-bromo-5-chloro-1-methyl-1H-pyrazol-3-yl)methyl]carbamate represents a promising lead compound in the development of novel anti-inflammatory and anticancer agents. Continued research efforts are needed to fully elucidate its mechanism of action, optimize its pharmacological profile, and evaluate its safety and efficacy in vivo. The compound's unique structural features and biological activities make it a valuable subject for further investigation in the field of medicinal chemistry.